Cas no 1995691-32-1 ((4-(2-Hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone)

• Product Name: (4-(2-Hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone
• CAS No: 1995691-32-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5720815
• PubChem ID: 121200743
• Update Time: 2025-06-27

(4-(2-Hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• F1907-4151
• AKOS026708648
• starbld0013341
• (4-(2-hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone
• 1995691-32-1
• [4-(2-hydroxyethyl)piperidin-1-yl]-(oxolan-3-yl)methanone
• (4-(2-Hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone

• Inchi： 1S/C12H21NO3/c14-7-3-10-1-5-13(6-2-10)12(15)11-4-8-16-9-11/h10-11,14H,1-9H2
• InChI Key： MHVPTONDFMWRNC-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(N1CCC(CCO)CC1)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.8Ų

Additional information on (4-(2-Hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone

Compound CAS No.1995691-32-1: A Comprehensive Overview

The compound with CAS No.1995691-32-1, commonly referred to as (4-(2-Hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperidine ring with a tetrahydrofuran moiety, linked through a methanone group. The presence of a hydroxethyl group on the piperidine ring adds further complexity to its structure, making it a subject of interest for researchers exploring its potential applications in drug design and synthesis.

Recent studies have highlighted the importance of (4-(2-Hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone in the development of bioactive compounds. Its structural features, particularly the piperidine and tetrahydrofuran rings, are known to contribute to molecular flexibility and hydrogen bonding capabilities, which are crucial for interactions with biological targets. This has led to investigations into its potential as a scaffold for designing novel pharmaceutical agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine derivative. Researchers have employed various methodologies, including nucleophilic substitution and condensation reactions, to construct the core structure. The introduction of the hydroxethyl group is often achieved through alkylation or hydroxylation reactions, depending on the desired stereochemistry and regioselectivity.

One of the most promising aspects of (4-(2-Hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone is its versatility in chemical transformations. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are invaluable for studying stereochemical effects in biological systems. These derivatives have been tested in various assays to evaluate their potential as inhibitors or agonists of key enzymes or receptors.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as inflammation, neurodegenerative diseases, and cancer. Preclinical studies have demonstrated that certain derivatives exhibit potent bioactivity, suggesting that further exploration could lead to the development of novel therapeutic agents.

Moreover, the study of (4-(2-Hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone has contributed significantly to our understanding of heterocyclic chemistry. Its complex structure serves as a model system for investigating reaction mechanisms and stereochemical outcomes in organic synthesis. This has led to improvements in synthetic strategies and increased efficiency in producing related compounds.

As research into this compound continues, there is growing interest in exploring its pharmacokinetic properties and toxicity profiles. Understanding how (4-(2-Hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone behaves within biological systems is essential for determining its suitability as a drug candidate. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy, are being utilized to gather detailed insights into its behavior.

In conclusion, (4-(2-Hydroxyethyl)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone (CAS No.1995691-32-1) stands out as a significant molecule with wide-ranging implications in organic chemistry and pharmacology. Its unique structure, versatile synthesis methods, and potential applications make it a focal point for ongoing research efforts. As new findings emerge, this compound is expected to play an increasingly important role in advancing our understanding of molecular design and therapeutic development.